ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(4-acetylbenzoyl)-3-[(3-chlorophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C24H26ClNO4/c1-3-30-23(29)24(15-18-6-4-7-21(25)14-18)12-5-13-26(16-24)22(28)20-10-8-19(9-11-20)17(2)27/h4,6-11,14H,3,5,12-13,15-16H2,1-2H3
• InChI Key: RBKMFACZGDEXQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=CC=C(C=C2)C(=O)C)CC3=CC(=CC=C3)Cl
• Molecular Formula: C24H26ClNO4
• Molecular Weight: 427.9 g/mol

Description

Ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate is a chemical compound that belongs to the family of piperidinecarboxylate derivatives. It is commonly used in scientific research as a reference standard for analytical purposes, as well as a starting material for the synthesis of other compounds. In

Scientific Research Applications

Synthesis and Spectral Analysis

Research efforts have been dedicated to the synthesis of novel compounds involving piperidine derivatives, with a particular focus on their structural elucidation through spectral data. These compounds are synthesized through various chemical reactions, aiming to explore their potential applications in medicinal chemistry. For instance, studies involve the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, showcasing moderate to significant antibacterial activity (Khalid et al., 2016). Another example includes the creation of new pyrazolo[3,4-b]pyridine products through condensation processes (Ghaedi et al., 2015).

Antibacterial and Anticancer Potential

Several studies have highlighted the antibacterial and anticancer potential of compounds synthesized from ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate or its derivatives. For example, synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been evaluated for their anticancer properties, showing promising results as potent anticancer agents (Rehman et al., 2018). This underlines the compound's utility in the development of new therapeutic agents targeting cancer.

Antimicrobial Studies

The antimicrobial properties of derivatives have also been a significant area of research. Compounds synthesized from ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate have been tested against various bacterial strains, demonstrating moderate to high antimicrobial activity. Such studies are crucial for identifying new antimicrobial agents amid growing antibiotic resistance (Iqbal et al., 2017).